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Compound of Interest

Compound Name: N-Hexacosane-D54

Cat. No.: B12395656

For researchers, scientists, and drug development professionals utilizing N-Hexacosane-D54,
ensuring safe handling and maintaining isotopic purity are paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to support your work and build a foundation of trust in laboratory safety.

N-Hexacosane-D54 is a deuterated long-chain alkane. According to its Safety Data Sheet
(SDS), it is not classified as a hazardous substance under the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals.[1] However, adherence to standard
laboratory safety protocols is essential to minimize any potential risks and to protect the
integrity of the compound.

Essential Safety & Handling Information

While N-Hexacosane-D54 is not considered hazardous, it is recommended to handle it as a
potential irritant.[2] The primary physical state of this compound is a white solid.[2][3] Key
safety measures involve avoiding the formation of dust and aerosols and preventing contact
with skin and eyes.[1]
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Property

Value

Source

Chemical Formula

C26D54

CAS Number

1219803-91-4

Physical State

Solid

Appearance White to off-white
Melting Point 56-58 °C

Boiling Point 412 °C

Flash Point 215°C

GHS Classification

Not a hazardous substance

Known Hazards

Possible irritant

Incompatibility

Strong oxidizing agents

Storage Temperature Room temperature

Personal Protective Equipment (PPE)

The appropriate personal protective equipment must be selected based on the concentration
and amount of the substance at the specific workplace. The following PPE is recommended
when handling N-Hexacosane-D54:

o Eye Protection: Safety glasses with side-shields are essential to protect against potential eye
contact with dust particles.

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn to
prevent skin contact.

o Body Protection: A laboratory coat or impervious clothing is recommended to protect the
skin.

» Respiratory Protection: If there is a risk of dust formation, use of a respirator may be
necessary. Work should ideally be conducted in a fume hood or an area with adequate
ventilation to minimize inhalation of any dust.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12395656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling Protocol

To ensure both user safety and the integrity of the deuterated compound, follow this step-by-
step protocol:

o Preparation: Before handling, ensure the work area, typically a laboratory fume hood, is
clean and free of contaminants. Have all necessary PPE donned and all required equipment
readily accessible.

» Handling the Compound:
o As N-Hexacosane-D54 is a solid, handle it carefully to avoid creating dust.
o Use appropriate tools, such as a spatula, for transferring the compound.

o To maintain isotopic purity, it is crucial to handle the compound under a dry, inert
atmosphere (e.g., nitrogen or argon) to prevent hydrogen-deuterium exchange with
atmospheric moisture.

o Keep the container tightly closed when not in use.
e In Case of Accidental Release:

o Should a spill occur, pick up the solid material and place it in a suitable, closed container
for disposal, avoiding the creation of dust.

» First Aid Measures:
o Eye Contact: Flush eyes with water as a precaution.
o Skin Contact: Wash the affected area with soap and plenty of water.
o Inhalation: If dust is inhaled, move the person to fresh air.

o Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person.

o In all cases of exposure, consult a physician and show them the Safety Data Sheet.
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Disposal Plan

Proper disposal of N-Hexacosane-D54 and its containers is crucial for environmental safety
and regulatory compliance.

e Waste Compound: Collect waste or spilled N-Hexacosane-D54 in a suitable, closed, and
clearly labeled container.

« Contaminated Materials: Any materials, such as gloves or wipes, that come into contact with
the compound should also be placed in a sealed container for disposal.

o Disposal Method: While N-Hexacosane-D54 is not classified as hazardous, it should not be
disposed of in regular trash or down the drain. It is best practice to dispose of it as chemical
waste through your institution's hazardous waste management program. This ensures
compliance with local regulations and responsible environmental stewardship.
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Safe Handling Workflow for N-Hexacosane-D54
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Caption: Workflow for the safe handling of N-Hexacosane-D54.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12395656?utm_src=pdf-body-img
https://www.benchchem.com/product/b12395656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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